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Compound of Interest

Compound Name: Benzyltriethylammonium chloride

Cat. No.: B3251126 Get Quote

This technical guide provides an in-depth overview of the safety information for

Benzyltriethylammonium chloride (CAS No. 56-37-1), a quaternary ammonium salt

frequently utilized as a phase transfer catalyst in organic synthesis. The following sections

detail the material's physical and chemical properties, toxicological data, and recommended

safety protocols to ensure its proper handling, storage, and disposal in a research and

development setting.

Physicochemical Properties
Benzyltriethylammonium chloride is a white to light yellow crystalline powder.[1][2] It is

hygroscopic, meaning it readily absorbs moisture from the air, and is soluble in water.[1][2][3]

Key physical and chemical data are summarized in the table below.
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Property Value Source

Molecular Formula C13H22ClN [4]

Molecular Weight 227.77 g/mol [5]

Melting Point 185 °C (Decomposition) [6]

Water Solubility 700 g/L (at 20 °C) [7]

Flash Point > 275 °C / > 527 °F [3]

Autoignition Temperature 300 °C / 572 °F [3]

Appearance White crystalline powder [1]

Toxicological Information
The primary routes of exposure to Benzyltriethylammonium chloride are inhalation,

ingestion, and skin or eye contact. It is classified as an irritant, causing skin, eye, and

respiratory tract irritation.[1][5][8] Ingestion may be harmful.[1][5]
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Parameter Species Value Observations Source

Acute Oral

Toxicity (LD50)
Rat 2219 mg/kg

Behavioral:

Somnolence

(general

depressed

activity).

Gastrointestinal:

Changes in

structure or

function of

salivary glands.

Skin and

Appendages:

Hair loss.

[4][9][10]

Acute Aquatic

Toxicity (LC50)

Fathead Minnow

(Pimephales

promelas)

161 mg/L (96

hours)
[11]

Carcinogenicity: No component of this product present at levels greater than or equal to 0.1%

is identified as a probable, possible, or confirmed human carcinogen by IARC or NTP.[4][11]

Experimental Protocols: Detailed experimental methodologies for the toxicological data cited

are not available in the reviewed Safety Data Sheets. The LD50 value was determined through

acute oral toxicity studies in rats, and the LC50 value was determined through acute toxicity

studies in fathead minnows.[4][11]

Hazard Identification and Safety Precautions
Benzyltriethylammonium chloride is classified under the Globally Harmonized System

(GHS) with the following hazard statements:

H315: Causes skin irritation.[4][8][11]

H319: Causes serious eye irritation.[4][8][11]

H335: May cause respiratory irritation.[4][8][11]
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The signal word is "Warning".[4][8]

To mitigate these risks, the following precautionary measures are recommended:

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical splash goggles or safety glasses with side-shields

conforming to EN166 or NIOSH standards.[1][4]

Skin Protection: Wear appropriate chemical-resistant gloves (inspect before use) and

protective clothing to prevent skin exposure.[1][5][12]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator.[1] In case of insufficient ventilation, wear suitable respiratory

equipment.[6]

Handling and Storage
Handling: Avoid contact with skin and eyes.[5] Avoid the formation of dust and aerosols.[5]

Use in a well-ventilated area or under a fume hood.[6] Wash hands thoroughly after

handling.[3]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[5] Store in a

cool place.[4] It is sensitive to moisture and should be protected from it.[3][8] Keep away

from heat and sources of ignition.[6]

The logical workflow for ensuring safety when handling Benzyltriethylammonium chloride is

depicted in the following diagram.
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Risk Assessment

Control Measures

Emergency Response

Identify Hazards
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Engineering Controls
(Ventilation, Fume Hood)
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(Gloves, Goggles, Respirator)
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Safety Workflow for Benzyltriethylammonium Chloride

Emergency Procedures
First Aid Measures

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[4]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[4]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[4]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.[4]
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Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4] Do not use a water jet.[6]

Hazardous Combustion Products: Carbon oxides, nitrogen oxides (NOx), and hydrogen

chloride gas.[4][6]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4]

Accidental Release Measures
Personal Precautions: Use personal protective equipment.[4] Avoid dust formation.[4] Ensure

adequate ventilation.[4] Evacuate personnel to safe areas.[4]

Environmental Precautions: Do not let the product enter drains.[4]

Containment and Cleanup: Pick up and arrange disposal without creating dust.[4] Sweep up

and shovel into suitable, closed containers for disposal.[4]

Disposal Considerations
Dispose of surplus and non-recyclable solutions to a licensed disposal company.[4] The

material can be dissolved or mixed with a combustible solvent and burned in a chemical

incinerator equipped with an afterburner and scrubber.[4] Always dispose of the product in

accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. Benzyltriethylammonium chloride | 56-37-1 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/34_596677070_BenzylTriethylAmmoniumChloride-CASNO-56-37-1-MSDS.pdf
https://www.oxfordlabfinechem.com/msds/BENZYL%20TRIETHYL%20AMMONIUM%20CHLORIDE.pdf
https://www.cdhfinechemical.com/images/product/msds/34_596677070_BenzylTriethylAmmoniumChloride-CASNO-56-37-1-MSDS.pdf
https://www.oxfordlabfinechem.com/msds/BENZYL%20TRIETHYL%20AMMONIUM%20CHLORIDE.pdf
https://www.cdhfinechemical.com/images/product/msds/34_596677070_BenzylTriethylAmmoniumChloride-CASNO-56-37-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/34_596677070_BenzylTriethylAmmoniumChloride-CASNO-56-37-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/34_596677070_BenzylTriethylAmmoniumChloride-CASNO-56-37-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/34_596677070_BenzylTriethylAmmoniumChloride-CASNO-56-37-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/34_596677070_BenzylTriethylAmmoniumChloride-CASNO-56-37-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/34_596677070_BenzylTriethylAmmoniumChloride-CASNO-56-37-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/34_596677070_BenzylTriethylAmmoniumChloride-CASNO-56-37-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/34_596677070_BenzylTriethylAmmoniumChloride-CASNO-56-37-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/34_596677070_BenzylTriethylAmmoniumChloride-CASNO-56-37-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/34_596677070_BenzylTriethylAmmoniumChloride-CASNO-56-37-1-MSDS.pdf
https://www.benchchem.com/product/b3251126?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/24986.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2145040.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3251126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. fishersci.com [fishersci.com]

4. cdhfinechemical.com [cdhfinechemical.com]

5. swadeshconsumer.com [swadeshconsumer.com]

6. oxfordlabfinechem.com [oxfordlabfinechem.com]

7. Benzyl Triethyl Ammonium Chloride [chembk.com]

8. lobachemie.com [lobachemie.com]

9. spectrumchemical.com [spectrumchemical.com]

10. Benzyltriethylammonium chloride - Safety Data Sheet [chemicalbook.com]

11. beta.lakeland.edu [beta.lakeland.edu]

12. nbinno.com [nbinno.com]

To cite this document: BenchChem. [Benzyltriethylammonium Chloride: A Comprehensive
Safety and Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b3251126#benzyltriethylammonium-chloride-
safety-data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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